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Compound of Interest

Compound Name: 3,7-Dinitroquinoline-2,4-diol

Cat. No.: B5913340

Get Quote

Executive Summary
Immediate Action Required: 3,7-Dinitroquinoline-2,4-diol (CAS: 15151-57-2) is a polynitrated

aromatic compound.[1][2] While valuable in synthesis, it possesses energetic properties

characteristic of dinitro-substituted heterocycles. Improper handling can lead to deflagration or

toxic exposure.

Core Directive:DO NOT dispose of down the drain or in general trash.

Primary Hazard: Potential shock sensitivity (dry state) and acute toxicity.

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

[3]

Immediate Storage: Store in a cool, dry, dark place, segregated from oxidizers and reducing

agents.[1]

Part 1: Hazard Identification & Risk Assessment
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To safely dispose of this compound, one must understand the why behind the protocols. As a

Senior Application Scientist, I treat polynitrated quinolines not just as toxic waste, but as time-

sensitive energetic materials.

Structural Hazard Analysis
The molecule contains two nitro groups (

) at the 3 and 7 positions on a quinoline scaffold.

Energetic Instability: Multiple nitro groups on an aromatic ring increase the oxygen balance,

making the molecule susceptible to rapid decomposition upon heating or shock. While less

sensitive than trinitrotoluene (TNT) or picric acid, it must be treated as a Class 4.1

Flammable Solid or potentially explosive if desiccated and crystallized over long periods.

Chemical Incompatibility: The hydroxyl groups at 2,4-positions (often tautomerizing to keto-

forms) are acidic. Reaction with strong bases can form nitro-phenolate salts, which are often

more shock-sensitive than the parent compound.

Toxicity: Quinolines are known DNA intercalators. This derivative should be treated as a

suspected mutagen and reproductive toxin.

Quantitative Hazard Data
Property Value / Classification Implications for Disposal

CAS Number 15151-57-2 Use for waste manifesting.

Physical State Yellow Crystalline Solid
Dust explosion hazard;

requires anti-static handling.

RCRA Code (Est.)
D001 (Ignitable), D003

(Reactive)

potentially D003 if old/dry.

Requires segregation.[4]

Solubility
Low in water; Soluble in

DMSO/DMF

Do not attempt aqueous

neutralization.

Incompatibilities
Strong Oxidizers, Reducing

Agents, Bases

CRITICAL: Do not use metal

spatulas (risk of friction

ignition).[1]
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Part 2: Pre-Disposal Stabilization & Handling
The Golden Rule: Never attempt to dispose of a polynitrated compound that has crystallized

around the cap or appears "dry and crusty" without first stabilizing it.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 minimum; P100/HEPA respirator recommended if handling powder outside

a fume hood.

Dermal: Double nitrile gloves (0.11 mm min thickness). Tyvek lab coat to prevent dust

accumulation on clothing.

Eye/Face: Chemical splash goggles. Face shield recommended if handling >50g.

Handling Protocol
Anti-Static Environment: Use a grounded fume hood. Remove all ignition sources.

Tool Selection: Use Teflon or wooden spatulas. Avoid metal tools which can generate friction

sparks or form shock-sensitive metal salts.[1]

Phlegmatization (Wet-Wetting): If the material is dry powder and you suspect it is old (>2

years), gently misting it with water or a high-flashpoint solvent (like mineral oil) can reduce

shock sensitivity before transport. Consult your EHS officer before doing this.

Part 3: Disposal Workflows
The following workflows utilize a self-validating logic: every step confirms safety before

proceeding to the next.

Workflow Visualization
The diagram below outlines the decision logic for classifying and packaging the waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.ucy.ac.cy/chem/student-information/time-sensitive-chemicals-guide/?lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5913340?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify 3,7-Dinitroquinoline-2,4-diol Waste

Check Physical State & Age

Is it Old/Crystallized/Dry?

STOP: Do Not Open.
Contact EHS for Remote Handling

Yes (>2 yrs or crystals on cap)

Standard Packaging Protocol

No (Fresh/Known condition)

Transfer to Licensed Incineration Facility

Via Bomb Squad/Specialist

Primary: Screw-top HDPE/Glass
Secondary: Polyethylene Bag

Label: 'Hazardous Waste - Toxic/Flammable'
List Components %

RCRA Manifesting (D001/D003)

Click to download full resolution via product page

Figure 1: Decision logic for the safe assessment and packaging of polynitrated quinoline waste.
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Step-by-Step Disposal Procedure
Scenario A: Solid Waste (Powder/Crystals)

Segregation: Isolate the waste stream. Do not mix with chlorinated solvents or oxidizers.[5]

Primary Container: Transfer waste into a wide-mouth High-Density Polyethylene (HDPE) jar.

Glass is acceptable but poses a breakage risk.

Note: Avoid metal containers.

Solvent Dampening (Optional but Recommended): To minimize dust and friction sensitivity,

add enough water to wet the solid (approx. 10-20% by weight) if the incineration facility

permits wetted solids.

Secondary Containment: Place the sealed jar into a clear 4-mil polyethylene bag. Seal with

tape.

Labeling: Affix a hazardous waste label.

Constituents: "3,7-Dinitroquinoline-2,4-diol, Water (if added)".

Hazard Checkboxes: Toxic, Flammable Solid.

Scenario B: Liquid Waste (Solutions in DMSO/DMF)
Compatibility Check: Ensure the solvent (e.g., DMSO) is compatible with the waste container

(HDPE is generally resistant).

Concentration Limit: Keep concentration below 5% if possible to reduce energetic density.

Venting: Use a vented cap if there is any risk of off-gassing, though this compound is

generally stable in solution at room temperature.

Labeling: Clearly mark the solvent and the solute concentration.

Part 4: Regulatory Compliance & Emergency
Response[7]
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Regulatory Classification (USA - RCRA/DOT)
EPA Waste Code: This compound is not P-listed or U-listed specifically. However, it defaults

to characteristic codes:

D001 (Ignitable): If it burns vigorously or causes fire through friction.

D003 (Reactivity): If the specific batch is determined to be unstable/explosive.

DOT Shipping: Likely falls under UN 1325 (Flammable solid, organic, n.o.s.) or UN 2811

(Toxic solid, organic, n.o.s.). Consult your shipping specialist.

Emergency Procedures
Spill (Solid):

Evacuate the immediate area.[2][4][6][7]

Do not use a dry brush (static/friction risk).

Cover spill with wet sand or vermiculite to phlegmatize.

Scoop gently with non-sparking tools into a waste container.

Exposure:

Skin: Wash immediately with soap and water for 15 minutes.[5][8] Nitro compounds

absorb transdermally.

Inhalation:[2][4][9][10] Move to fresh air.[2][4][6][7][8][9][11] Seek medical attention

immediately (potential for methemoglobinemia).[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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